Cas no 37339-66-5 (Thiopeptin B)

• Product Name: Thiopeptin B
• CAS No: 37339-66-5
• MF: C₇₁H₈₄N₁₈O₁₈S₆
• MW: 1669.92646694183
• CID: 313182
• PubChem ID: 16143525
• Update Time: 2025-04-19

Thiopeptin B Chemical and Physical Properties

Names and Identifiers

• Thiopeptin B
• 70606-90-5
• Tatemycin
• 37339-66-5
• Thiofeed
• Thiopeptin BA

• Inchi： 1S/C71H84N18O18S6/c1-14-37-63-82-43(22-109-63)59(100)88-52(70(13,106)34(12)92)66-84-45(24-112-66)62(108)87-48-33(11)107-68(105)40-19-36(31(9)90)35-15-16-38(50(93)49(35)78-40)77-46(25(2)3)60(101)75-28(6)54(95)72-26(4)53(94)73-29(7)56(97)89-71(69-85-44(23-113-69)58(99)86-47(32(10)91)61(102)80-37)18-17-39(79-51(71)41-20-111-65(48)81-41)64-83-42(21-110-64)57(98)74-27(5)55(96)76-30(8)67(103)104/h14-16,19-21,23-25,28-29,31-34,38-39,43,46-48,50-52,77,79,90-93,106H,4-5,8,17-18,22H2,1-3,6-7,9-13H3,(H,72,95)(H,73,94)(H,74,98)(H,75,101)(H,76,96)(H,80,102)(H,86,99)(H,87,108)(H,88,100)(H,89,97)(H,103,104)/b37-14-
• InChI Key： XLCGNZQPUQXSOY-ASKSIGGCSA-N
• SMILES： S1C=C2C(NC(C(NC(=CC)C3=NC(CS3)C(NC(C3=NC(=CS3)C(NC3C(C)OC(C4=CC(C(C)O)=C5C=CC(C(C5=N4)O)NC(C(NC(C)C(NC(=C)C(NC(C)C(NC4(C1=N2)CCC(C1=NC(C(NC(=C)C(NC(=C)C(=O)O)=O)=O)=CS1)NC4C1=CSC3=N1)=O)=O)=O)=O)C(C)C)=O)=S)C(C)(C(C)O)O)=O)=O)C(C)O)=O

Computed Properties

• Exact Mass: 1668.4535249g/mol
• Monoisotopic Mass: 1668.4535249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 113
• Rotatable Bond Count: 11
• Complexity: 3850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 710Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides